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Compound of Interest

Compound Name: ethyne

Cat. No.: B1235809

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of ethyne,
commonly known as acetylene, from calcium carbide. This guide covers the fundamental
reaction, experimental protocols for both laboratory and industrial scales, quantitative data, and
safety considerations.

Core Reaction and Stoichiometry

The synthesis of ethyne from calcium carbide is a well-established and straightforward
chemical process involving the hydrolysis of calcium carbide (CaC:z). The reaction is highly
exothermic and proceeds as follows:

CaCz(s) + 2H20(l) — Cz2H2(g) + Ca(OH)z(aq)[1][2][3][4][5]

This equation indicates that one mole of solid calcium carbide reacts with two moles of liquid
water to produce one mole of ethyne gas and one mole of aqueous calcium hydroxide, also
known as slaked lime.[2]

Quantitative Data

The following tables summarize key quantitative data associated with the synthesis of ethyne
from calcium carbide.

Table 1: Thermodynamic Data
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Parameter Value Reference
Standard Enthalpy of Reaction
-127.2 kJ/mol [6]
(AH®)
Heat Generated (Commercial
~1793 kJ/kg [7]

Grade CaCz2)

Table 2: Stoichiometric Relationships

Reactant/Product Molar Mass ( g/mol ) Stoichiometric Ratio
Calcium Carbide (CaCz) 64.10 1
Water (H20) 18.02 2
Ethyne (Cz2H2) 26.04 1
Calcium Hydroxide (Ca(OH)z) 74.09 1
Table 3: Typical Yield and Operating Parameters
Parameter Value Reference
) ] 265-300 liters per kg of solid
Typical Gaseous Ethyne Yield ] [7]
carbide
Optimal Generator Water
70°C to 85°C [718]

Temperature

Industrial Water to Carbide

Ratio (by weight)

7:1to 10:1 (approximately 8:1

is common)

[7]

Experimental Protocols
Laboratory-Scale Synthesis of Ethyne

This protocol details a standard laboratory procedure for the preparation and collection of

ethyne gas.
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Materials:

Calcium carbide (lumps)

Distilled water

Apparatus: Conical flask (or side-arm test tube), dropping funnel, delivery tube, gas
collection trough, beehive shelf, gas jars, and stoppers.[5][9]

Purification solution: Acidified copper(ll) sulfate solution[10][11]

Procedure:

Place a few lumps of calcium carbide on a layer of sand at the bottom of the conical flask.[9]
The sand helps to moderate the reaction.

Set up the apparatus as shown in the diagram below, ensuring all connections are airtight.

Fill the dropping funnel with water.

Fill the gas collection trough with water and invert the gas jars filled with water over the
beehive shelf.

Slowly add water from the dropping funnel to the calcium carbide in the flask.[5] The rate of
water addition controls the rate of gas production. The reaction is exothermic, so the flask
may become warm.

Discard the first gas jar collected as it will contain a mixture of ethyne and displaced air from
the apparatus.[11]

Collect several jars of ethyne gas by the downward displacement of water.[11]

Stopper the gas jars underwater before removing them from the trough.

For purification, the gas can be bubbled through an acidified copper(ll) sulfate solution to
remove impurities such as phosphine (PHs) and hydrogen sulfide (H2S).[10][11]

Industrial-Scale Production of Ethyne
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Industrial production of ethyne from calcium carbide is typically carried out in acetylene
generators. These can be broadly classified into "wet" and "dry" processes. The wet process,
which uses a large excess of water, is common.

Key Equipment:

» Acetylene Generator: A closed system where the reaction between calcium carbide and
water occurs.[8] It includes a hopper for carbide, a water inlet, an agitator, and an outlet for
ethyne gas and calcium hydroxide slurry.[12]

o Cooler-Condenser: To cool the hot ethyne gas and remove excess water vapor.[12]

 Purification System: Typically includes a scrubber with a purification medium to remove
impurities.

e Low-Pressure Drier: To remove moisture from the gas.[12]

o Compressor: A multi-stage compressor to pressurize the ethyne for storage.[12]
General Industrial Workflow:

o Calcium carbide is loaded into a hopper, which feeds into the acetylene generator.

» A controlled amount of water is introduced into the generator, reacting with the calcium
carbide to produce ethyne gas and calcium hydroxide slurry. The temperature is maintained
between 70°C and 85°C for optimal yield.[7][8]

e The generated ethyne gas, which is hot and contains impurities, is passed through a cooler-
condenser.[12]

e The cooled gas then enters a purification unit to remove impurities like phosphine and
hydrogen sulfide.

 After purification, the gas is dried in a low-pressure drier.

 Finally, the purified ethyne is compressed and stored in cylinders containing a porous mass
and a solvent like acetone or dimethylformamide (DMF) for safe storage.[8]
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Impurities and Purification

Commercial-grade calcium carbide contains impurities such as calcium phosphide (CasP2) and
calcium sulfide (CaS). These react with water to produce phosphine (PHs) and hydrogen
sulfide (HzS), respectively, which are impurities in the ethyne gas.[10][11] These impurities are
toxic and have a characteristic unpleasant odor.

Purification is essential and is commonly achieved by passing the raw ethyne gas through a
solution of acidified copper(ll) sulfate.[10][11]

Safety Precautions

The synthesis and handling of ethyne require strict adherence to safety protocols due to its
high flammability and the explosive nature of ethyne-air mixtures.

Handling Calcium Carbide: Calcium carbide is a water-reactive solid. It should be stored in a
dry, well-ventilated area, away from moisture.[13] Containers should be opened with care as
pressure may build up from reaction with atmospheric moisture.[14]

» Handling Ethyne: Ethyne is highly flammable and forms explosive mixtures with air over a
wide range of concentrations.[14] All sources of ignition must be eliminated from the vicinity
of ethyne generation and handling. The apparatus for ethyne generation should be purged
of air before collecting the product gas.[11]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves,
and a lab coat, must be worn at all times.

o Ventilation: The synthesis should be performed in a well-ventilated area or a fume hood to
prevent the accumulation of flammable gas.[13]

Mandatory Visualizations
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Caption: Reaction pathway for the synthesis of ethyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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